Cas no 305865-93-4 (6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile)
6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- AKOS016340346
- 305865-93-4
- CS-0314951
- 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- 6-Amino-4-(3-chlorophenyl)-3-methyl-1-(p-tolyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
- STK761384
- 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-4H-pyrano[2,3-c]pyrazole-5-carbonitrile
- RS-0146
- AB00095393-01
- AK-777/11655081
- Cambridge id 5740161
- SR-01000526739
- AKOS000598345
- SR-01000526739-1
-
- Inchi: 1S/C21H17ClN4O/c1-12-6-8-16(9-7-12)26-21-18(13(2)25-26)19(17(11-23)20(24)27-21)14-4-3-5-15(22)10-14/h3-10,19H,24H2,1-2H3
- InChI Key: DOFAVDKHCPUMBN-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C(C#N)=C(N)OC2=C1C(C)=NN2C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 376.1090889g/mol
- Monoisotopic Mass: 376.1090889g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 635
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 76.9Ų
6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1385621-1g |
6-Amino-4-(3-chlorophenyl)-3-methyl-1-(p-tolyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
305865-93-4 | 90% | 1g |
¥3591.00 | 2024-05-20 |
6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile
Comprehensive Overview of 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 305865-93-4)
The compound 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile (CAS No. 305865-93-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This pyrano[2,3-c]pyrazole derivative is characterized by the presence of an amino group, a nitrile functionality, and substituted phenyl rings, which contribute to its diverse reactivity and applications.
In recent years, the demand for novel heterocyclic compounds like 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile has surged, driven by the need for innovative drug candidates and specialty chemicals. Researchers are particularly interested in its potential as a scaffold for designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of both pyrano and pyrazole moieties in its structure makes it a versatile intermediate for further chemical modifications.
The synthesis of 305865-93-4 typically involves multi-step reactions, including cyclocondensation and nucleophilic substitution. Its 3-chlorophenyl and 4-methylphenyl substituents enhance its lipophilicity, which is a critical factor in drug bioavailability. This property aligns with current trends in medicinal chemistry, where researchers focus on optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles of lead compounds.
From an industrial perspective, 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic methods and solvent-free conditions to produce such compounds efficiently. This aligns with the broader industry shift toward eco-friendly manufacturing processes.
Analytical characterization of this compound relies heavily on advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the purity and structural integrity of CAS 305865-93-4, which is crucial for its application in high-value research. The compound's stability under various conditions is also a subject of ongoing studies, particularly for its potential use in formulation development.
In the context of intellectual property, several patents mention derivatives of pyrano[2,3-c]pyrazole cores, highlighting their commercial relevance. The compound's nitrile group offers additional sites for functionalization, making it valuable for structure-activity relationship (SAR) studies. This flexibility is particularly attractive for combinatorial chemistry approaches in drug discovery pipelines.
As the scientific community continues to explore multi-target therapeutics, compounds like 6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile provide valuable insights into polypharmacology. Its balanced molecular weight and moderate polarity make it a promising candidate for fragment-based drug design strategies, which are gaining traction in modern pharmaceutical research.
305865-93-4 (6-amino-4-(3-chlorophenyl)-3-methyl-1-(4-methylphenyl)-1H,4H-pyrano[2,3-c]pyrazole-5-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)